Cas no 684215-94-9 (Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclohexyl]thio]-, rel-)

• Product Name: Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclohexyl]thio]-, rel-
• CAS No: 684215-94-9
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 393221
• Update Time: 2024-01-29

Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclohexyl]thio]-, rel- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(1R,2R)-2-hydroxycyclohexyl]thio]-, rel-

• Inchi： 1S/C13H16O3S/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1,3,5,7,10,12,14H,2,4,6,8H2,(H,15,16)/t10-,12-/m1/s1
• InChI Key： WSRCCCDWKPVKOS-ZYHUDNBSSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S[C@@H]1CCCC[C@H]1O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 437.2±40.0 °C(Predicted)
• pka: 3.52±0.36(Predicted)